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Compound of Interest

Compound Name: 6-Fluoro-1-tetralone

Cat. No.: B1316269

Essential Safety and Handling Guide for 6-Fluoro-1-
tetralone

This guide provides immediate, essential safety protocols and logistical information for handling
6-Fluoro-1-tetralone in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals by outlining
operational plans, personal protective equipment (PPE) requirements, and proper disposal
methods.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 6-Fluoro-1-tetralone with detailed
guantitative data was not publicly available at the time of this publication. The following
recommendations are based on available safety information for 6-Fluoro-1-tetralone and
structurally similar compounds. Always consult the specific SDS provided by your supplier and
your institution's Environmental Health and Safety (EHS) department for final guidance.

Hazard Summary and Quantitative Data

While detailed toxicological data for 6-Fluoro-1-tetralone is limited, it is classified with a GHS
warning for causing skin irritation (H315)[1]. Prudent handling as a potentially hazardous
chemical is required. The table below summarizes key physical and safety information.
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Parameter Information Citation

Warning: H315 - Causes skin

GHS Classification o [1]
irritation

Molecular Formula C10H9FO [1][2]

Molecular Weight 164.18 g/mol [3]

Appearance Yellow Powder/Solid [4]

Melting Point 77-79°C [4]

Boiling Point 171 °C @ 11 mmHg [4]
Room Temperature, Sealed in

Storage Temperature N [2]
Dry Conditions

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe laboratory environment.

1. Engineering Controls:

o Always handle 6-Fluoro-1-tetralone in a certified chemical fume hood to minimize inhalation
exposure.

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the handling area.[5]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5] A face
shield may be necessary if there is a splash hazard.[6]
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e Hand Protection: Wear chemical-resistant gloves. Given the skin irritation hazard, nitrile
gloves are a suitable initial choice. Always check with the glove manufacturer for specific
chemical compatibility and breakthrough times.

o Body Protection: A standard laboratory coat is required to prevent skin contact. For tasks
with a higher risk of contamination, consider chemical-resistant coveralls.[7]

» Respiratory Protection: Under normal use within a chemical fume hood, respiratory
protection is not typically required.[4] If airborne concentrations are expected to exceed
exposure limits, a NIOSH/MSHA approved respirator must be used.[8]

3. General Handling:

e Avoid contact with skin, eyes, and clothing.[5][9]

e Do not eat, drink, or smoke in areas where 6-Fluoro-1-tetralone is handled.[5][10]
e Wash hands thoroughly after handling the compound.[5][9]

4. In Case of a Spill:

o For small spills, absorb the material with an inert absorbent material.

» Sweep up the absorbed material and place it into a suitable, sealed container for disposal.[4]

o Ensure adequate ventilation during cleanup.

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 6-Fluoro-1-tetralone and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste ldentification and Segregation:

o Characterize the waste: Determine if the waste is pure 6-Fluoro-1-tetralone, a solution, or
mixed with other chemical waste.
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e Segregate waste streams: Do not mix 6-Fluoro-1-tetralone waste with other laboratory
waste unless compatibility has been confirmed.[11] It should be collected in a dedicated and
properly labeled waste container.[12]

2. Containerization:
e Use a chemically compatible, sealable container for waste collection.

e The container must be clearly labeled with "Hazardous Waste" and the full chemical name:
"6-Fluoro-1-tetralone".

3. Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

4. Final Disposal:

 All chemical waste must be disposed of through your institution's EHS office.[11] They will
arrange for collection by a licensed hazardous waste disposal company.

o Empty containers should be thoroughly rinsed, and the label defaced before disposal in
regular trash or recycling, in accordance with institutional policies.[11]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 6-Fluoro-1-
tetralone, from preparation to disposal.

Caption: Workflow for handling 6-Fluoro-1-tetralone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-Fluoro-1-
tetralone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316269#personal-protective-equipment-for-
handling-6-fluoro-1-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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